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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851

For researchers, scientists, and drug development professionals, the proper disposal of
Carbaryl-d7 is crucial for maintaining laboratory safety and environmental compliance. This
guide provides essential, step-by-step procedures for the safe handling and disposal of this
deuterated carbamate insecticide.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Carbaryl-d7 with
appropriate safety measures. Carbaryl-d7, like its non-deuterated counterpart, is harmful if
swallowed, absorbed through the skin, or inhaled.[1][2][3] It is also suspected of causing
cancer and is very toxic to aquatic life.[3]

Personal Protective Equipment (PPE): All personnel handling Carbaryl-d7 must wear the
following PPE:

Chemical-resistant gloves (e.g., nitrile)[4][5]

Protective clothing, including a lab coat or long-sleeved shirt and long pants[4][5][6]

Eye protection (safety glasses or goggles)[5]

In situations where dust or aerosols may be generated, a NIOSH-approved respirator is
necessary.[6][7]
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Always wash hands thoroughly with soap and water after handling the compound.[2][5]
Contaminated clothing should be removed immediately and washed separately before reuse.

[1]L6]

Step-by-Step Disposal Procedure

The primary principle for the disposal of Carbaryl-d7 is to treat it as a hazardous waste.[4] It
must be disposed of at an approved waste disposal facility in accordance with all local, state,
and federal regulations.[1][6]

o Waste Collection:

o Collect waste Carbaryl-d7 and any contaminated materials (e.g., absorbent pads from a
spill cleanup) in a designated, properly labeled hazardous waste container.[1][4]

o Ensure the container is sealed to prevent leaks or spills.[4]

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

e Container Decontamination:
o For empty containers, a triple-rinse procedure is recommended.[1][8]

1. Fill the container approximately one-quarter full with a suitable solvent (e.g., methanol
or another solvent in which Carbaryl-d7 is soluble).

2. Securely cap the container and shake for at least 30 seconds.
3. Pour the rinsate into the designated hazardous waste container.
4. Repeat this process two more times.[8]

o The triple-rinsed container can then be disposed of according to your institution's
guidelines for decontaminated lab waste. Never reuse empty pesticide containers for other
purposes.[8][9]

¢ Spill Management:
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o In the event of a spill, evacuate non-essential personnel from the area.[4]

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or commercial sorbent pads.[1][6]

o Carefully sweep or scoop up the absorbed material and place it into the designated
hazardous waste container.[4][6]

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

o Ensure adequate ventilation during and after the cleanup.[4][7]

e Prohibited Disposal Methods:

o Do not dispose of Carbaryl-d7 down the sink, in toilets, or in any municipal sewer or storm
drain.[9][10] This can contaminate waterways and interfere with wastewater treatment
processes.[9]

o Do not dispose of Carbaryl-d7 in regular trash.

Quantitative Data Summary

Parameter Value Reference
RCRA Waste Code U279 [1]
CERCLA Reportable Quantity

100 pounds (for Carbaryl) [1]
(RQ)
Aquatic Toxicity (Carbaryl) Very toxic to aquatic life [3]

Ecotoxicity (Daphnia Magna) 0.00067 mg/L — 48-hour EC50 [1]

Ecotoxicity (Rainbow Trout) 1.4 mg/L — 96-hour LC50 [1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Carbaryl-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

